Cas no 578718-01-1 (6-[(Hydroxyamino)methylidene]-5-[(hydroxyimino)methyl]cyclohexa-2,4-dien-1-one)

• Product name: 6-[(Hydroxyamino)methylidene]-5-[(hydroxyimino)methyl]cyclohexa-2,4-dien-1-one
• CAS No: 578718-01-1
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 2833199
• PubChem ID: 136231375

6-[(Hydroxyamino)methylidene]-5-[(hydroxyimino)methyl]cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

• 6-[(Hydroxyamino)methylidene]-5-[(hydroxyimino)methyl]cyclohexa-2,4-dien-1-one
• DTXSID60849876
• 578718-01-1

• Inchi： InChI=1S/C8H8N2O3/c11-8-3-1-2-6(4-9-12)7(8)5-10-13/h1-5,11-13H
• InChI Key： YEZJWPGBPDMQRC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 180.05349212Da
• Monoisotopic Mass: 180.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 85.4Ų
• XLogP3: 1